4-Chloro-5-iodo-6-methoxy-2-(methylthio)pyrimidine

• Molecular Formula: C6H6ClIN2OS
• Molecular Weight: 316.55 g/mol
• IUPAC Name: 4-chloro-5-iodo-6-methoxy-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C6H6ClIN2OS/c1-11-5-3(8)4(7)9-6(10-5)12-2/h1-2H3
• InChI Key: WLDLGRIKLBFLFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC(=N1)SC)Cl)I

Description

4-Chloro-5-iodo-6-methoxy-2-(methylthio)pyrimidine is a useful research compound. Its molecular formula is C6H6ClIN2OS and its molecular weight is 316.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 2 (10 g, 52.5 mmol) was dissolved in MeCN (150 mL) and NIS (14.2 g, 62.9 mmol) was added. The solution was heated to reflux for 5 h and cooled to room temperature. The solvent was evaporated and the residue was dissolved in EtOAc. The organics were washed with sat. NaHCO3 and sat. NaS2O3, dried (MgSO4), filtered and concentrated to give the title compound as a white solid. 1H NMR (CDCl3) δ 4.04 (s, 3H), 2.54 (s, 3H); LCMS 2.64 min, 317 (M+H).